
Prudent Disposal of Broussoflavonol G in a
Laboratory Setting

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Broussoflavonol G

Cat. No.: B15610082 Get Quote

Absence of a specific Safety Data Sheet (SDS) for Broussoflavonol G necessitates a cautious

approach to its disposal, leveraging data from structurally similar compounds and general best

practices for chemical waste management. Researchers, scientists, and drug development

professionals should handle this compound with the assumption that it may possess

uncharacterized hazardous properties. The following guidelines are intended to provide

essential safety and logistical information for the proper disposal of Broussoflavonol G in a

laboratory environment.

Chemical and Physical Properties
While a comprehensive safety profile for Broussoflavonol G is not readily available, some of

its chemical and physical properties have been documented.[1] This information is crucial for

understanding its behavior and potential interactions.
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Property Value Source

Molecular Formula C30H34O7 PubChem

Molecular Weight 506.6 g/mol PubChem

Appearance
Assumed to be a solid, typical

of flavonoids
General

Solubility
Likely soluble in organic

solvents
General

Reactivity No specific data available -

Toxicological Data No specific data available -

Recommended Personal Protective Equipment
(PPE)
Given the lack of specific toxicity data, a conservative approach to personal protection is

warranted. When handling Broussoflavonol G, personnel should, at a minimum, wear:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: A dust mask or respirator may be necessary if handling fine powders

to avoid inhalation.

Step-by-Step Disposal Procedure
The disposal of Broussoflavonol G should be conducted in accordance with all applicable

local, state, and federal regulations. The following procedure is a general guideline for the

disposal of small quantities typically found in a research setting.

Waste Identification and Segregation:
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Treat all Broussoflavonol G waste as hazardous chemical waste.

Segregate Broussoflavonol G waste from other laboratory waste streams. This includes

unused product, contaminated consumables (e.g., pipette tips, weighing boats), and any

solutions containing the compound.

Containerization:

Place solid Broussoflavonol G waste in a clearly labeled, sealed, and chemically

compatible waste container.

For solutions containing Broussoflavonol G, use a labeled, sealed, and appropriate liquid

waste container.

The label should clearly state "Hazardous Waste" and "Broussoflavonol G".

Storage:

Store the waste container in a designated hazardous waste accumulation area.

This area should be well-ventilated, secure, and away from incompatible materials.

Disposal:

Arrange for pickup and disposal by a licensed hazardous waste disposal company.

Do not dispose of Broussoflavonol G down the drain or in the regular trash.

Provide the disposal company with all available information on the compound.

Disposal Workflow
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of Broussoflavonol G.
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Broussoflavonol G Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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